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Physical & Chemical Properties of 2-
(Bromomethyl)benzaldehyde

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2-(Bromomethyl)benzaldehyde

CAS No.: 60633-91-2

Cat. No.: S683604

The table below summarizes the fundamental properties of 2-(Bromomethyl)benzaldehyde (CAS 60633-

91-2), which are crucial for informing your solvent choices and experimental design [1] [2].

Property Value

CAS Number 60633-91-2

Molecular Formula CsH7Bro

Molecular Weight 199.04 g/mol

Density 1.524 g/cm3

Boiling Point 264.6 °C (at 760 mmHQ)

Flash Point 97.6 °C

Solubility Soluble in Dichloromethane, Methanol [2]

Safety and Handling Information

The compound has the following hazard statements, which should guide your handling procedures [2]:
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e H315: Causes skin irritation
e H319: Causes serious eye irritation
e H335: May cause respiratory irritation

Solvent Selection Workflow

Since explicit solvent recommendations were not found, the diagram below outlines a general logical

workflow for selecting a solvent, based on the compound's known properties.
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Frequently Asked Questions

e What are the known solvents for 2-(Bromomethyl)benzaldehyde? The available data indicates that
the compound is soluble in dichloromethane (DCM) and methanol [2]. These can be considered as

starting points for your experiments.

e What safety precautions should I take when handling this compound? You should always work in
a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including gloves

and safety goggles, as the compound can cause skin, eye, and respiratory irritation [2].

e Why is specific solvent information for chemical reactions hard to find? The optimal solvent for a
reaction depends heavily on the specific reaction type and other reagents involved. This makes
providing a one-size-fits-all recommendation difficult. The general approach involves considering the

compound's solubility, the reaction mechanism, and solvent properties.

How to Proceed with Your Research

To overcome the lack of specific data, I suggest the following steps:

e Consult Specialized Databases: Search SciFinder or Reaxys, which often contain more detailed
reaction procedures and solvent information than general chemical websites.

¢ Analyze by Reaction Type: Identify the specific reaction you are performing (e.g., nucleophilic
substitution, aldol condensation). The aldehyde and benzyl bromide functional groups in the molecule
are reactive sites, and your solvent choice should be compatible with the intended transformation.

¢ Perform Solvent Screening: Set up small-scale test reactions in different solvents (starting with
DCM and methanol) to empirically determine the best solvent for your specific application.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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